Cas no 102934-61-2 (Tricosanedioic acid, 12-oxo-, dimethyl ester)

• Product Name: Tricosanedioic acid, 12-oxo-, dimethyl ester
• CAS No: 102934-61-2
• MF: C₂₅H₄₆O₅
• MW: 426.629748821259
• CID: 1137299
• PubChem ID: 13418792
• Update Time: 2025-04-20

Tricosanedioic acid, 12-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Tricosanedioic acid, 12-oxo-, dimethyl ester
• dimethyl 12-oxotricosanedioate
• 102934-61-2
• DTXSID20540216

• Inchi： 1S/C25H46O5/c1-29-24(27)21-17-13-9-5-3-7-11-15-19-23(26)20-16-12-8-4-6-10-14-18-22-25(28)30-2/h3-22H2,1-2H3
• InChI Key： BCYRKRVDJLVEAN-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC(=O)OC)CCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 426.33468
• Monoisotopic Mass: 426.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67